Cas no 36603-99-3 (1,4-Benzenedicarboxaldehyde, dihydrazone)

• Product name: 1,4-Benzenedicarboxaldehyde, dihydrazone
• CAS No: 36603-99-3
• MF: C₈H₁₀N₄
• MW: 162.1918
• CID: 292463
• PubChem ID: 4550623

1,4-Benzenedicarboxaldehyde, dihydrazone Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxaldehyde, dihydrazone
• (4-methanehydrazonoylphenyl)methylidenehydrazine
• 36603-99-3
• SCHEMBL5666445
• DTXSID80404163

• Inchi： InChI=1S/C8H10N4/c9-11-5-7-1-2-8(4-3-7)6-12-10/h1-6H,9-10H2/b11-5+,12-6+
• InChI Key： VHEYLNZWSUUFMN-YDWXAUTNSA-N
• SMILES： C1(/C=N/N)C=CC(/C=N/N)=CC=1

Computed Properties

• Exact Mass: 162.0907
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• PSA: 76.76